Cas no 61467-96-7 (Thiocyanatosulfite)

• Product Name: Thiocyanatosulfite
• CAS No: 61467-96-7
• MF: CNO₂S₂
• MW: 122.146197319031
• CID: 478214
• PubChem ID: 71395580
• Update Time: 2025-04-19

Thiocyanatosulfite Chemical and Physical Properties

Names and Identifiers

• Thiocyanatosulfite
• oxidosulfinothioyl cyanate
• Sulfurocyanatidothioite
• 61467-96-7
• DTXSID90817189

• Inchi： 1S/CHNO2S2/c2-1-4-6(3)5/h(H,3,5)/p-1
• InChI Key： WDIHYTNMOLCAON-UHFFFAOYSA-M
• SMILES： S([O-])(OC#N)=S

Computed Properties

• Exact Mass: 121.9371
• Monoisotopic Mass: 121.93704559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 56.08